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molecular formula C18H15BrO3S B8644498 1-Bromo-2-[4-(methanesulfonyl)phenyl]-6-methoxynaphthalene CAS No. 648906-36-9

1-Bromo-2-[4-(methanesulfonyl)phenyl]-6-methoxynaphthalene

Cat. No. B8644498
CAS RN: 648906-36-9
M. Wt: 391.3 g/mol
InChI Key: UOTYZNBSNITBIC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07585977B2

Procedure details

Combine 1-bromo-2-(4-methanesulfonylphenyl)-3,4-dihydro-6-methoxynaphthalene and 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ, 1.8 equiv.) in 10 volumes acetonitrile and 5 volumes of THF. Under nitrogen atmosphere, heat reaction contents to 73-75° C. Monitor reaction progress by GC analysis until reaction completion. Additional DDQ (0.2-0.3 equiv.) may be required for reaction completion. Cool contents to ambient temperature and add 10 volumes 1 N sodium hydroxide. Stir for approximately 1 hour and filter. Rinse filter cake with 2 volumes water, 3×5 volumes 50% acetonitrile/water and finally 3 volumes methanol. Vacuum dry the filter cake at 65° C. to give the title compound.
Name
1-bromo-2-(4-methanesulfonylphenyl)-3,4-dihydro-6-methoxynaphthalene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2,3-dichloro-5,6-dicyano-1,4-benzoquinone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
acetonitrile
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
DDQ
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
title compound

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[C:11]2[C:6](=[CH:7][C:8]([O:12][CH3:13])=[CH:9][CH:10]=2)[CH2:5][CH2:4][C:3]=1[C:14]1[CH:19]=[CH:18][C:17]([S:20]([CH3:23])(=[O:22])=[O:21])=[CH:16][CH:15]=1.ClC1C(=O)C(C#N)=C(C#N)C(=O)C=1Cl.C(#N)C.[OH-].[Na+]>C1COCC1>[Br:1][C:2]1[C:11]2[C:6](=[CH:7][C:8]([O:12][CH3:13])=[CH:9][CH:10]=2)[CH:5]=[CH:4][C:3]=1[C:14]1[CH:19]=[CH:18][C:17]([S:20]([CH3:23])(=[O:22])=[O:21])=[CH:16][CH:15]=1 |f:3.4|

Inputs

Step One
Name
1-bromo-2-(4-methanesulfonylphenyl)-3,4-dihydro-6-methoxynaphthalene
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC1=C(CCC2=CC(=CC=C12)OC)C1=CC=C(C=C1)S(=O)(=O)C
Step Two
Name
2,3-dichloro-5,6-dicyano-1,4-benzoquinone
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC=1C(C(=C(C(C1Cl)=O)C#N)C#N)=O
Step Three
Name
acetonitrile
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)#N
Step Four
Name
DDQ
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC=1C(C(=C(C(C1Cl)=O)C#N)C#N)=O
Step Five
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]
Step Six
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1

Conditions

Stirring
Type
CUSTOM
Details
Stir for approximately 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
Under nitrogen atmosphere, heat
CUSTOM
Type
CUSTOM
Details
reaction contents to 73-75° C
CUSTOM
Type
CUSTOM
Details
Monitor reaction progress by GC analysis
CUSTOM
Type
CUSTOM
Details
until reaction completion
FILTRATION
Type
FILTRATION
Details
filter
WASH
Type
WASH
Details
Rinse
FILTRATION
Type
FILTRATION
Details
filter cake with 2 volumes water, 3×5 volumes 50% acetonitrile/water and finally 3 volumes methanol
CUSTOM
Type
CUSTOM
Details
Vacuum dry the filter cake at 65° C.

Outcomes

Product
Details
Reaction Time
 1 h
Name
title compound
Type
product
Smiles
BrC1=C(C=CC2=CC(=CC=C12)OC)C1=CC=C(C=C1)S(=O)(=O)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.